Cas no 1805154-39-5 (Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate)

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate is a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structure incorporates a trifluoromethoxy group, enhancing lipophilicity and metabolic stability, which is advantageous in bioactive compound design. The presence of both chloro and cyano substituents offers multiple reactive sites for further functionalization, enabling diverse derivatization pathways. This compound is valued for its role in constructing complex heterocycles and as a precursor in the synthesis of biologically active molecules. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for research and industrial applications.

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate structure

1805154-39-5 structure

Product Name:Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate

CAS No:1805154-39-5

MF:C₁₂H₉ClF₃NO₃

MW:307.65297293663

CID:4945200

Update Time:2025-05-26

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate
- Inchi： 1S/C12H9ClF3NO3/c1-2-19-11(18)5-7-4-10(20-12(14,15)16)9(13)3-8(7)6-17/h3-4H,2,5H2,1H3
- InChI Key： YWMFGYVKERWZSL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C(=CC=1OC(F)(F)F)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 393
XLogP3: 3.6
Topological Polar Surface Area: 59.3

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015020976-250mg	Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate	1805154-39-5	97%	250mg	475.20 USD	2021-06-18
Alichem	A015020976-500mg	Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate	1805154-39-5	97%	500mg	831.30 USD	2021-06-18
Alichem	A015020976-1g	Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate	1805154-39-5	97%	1g	1,564.50 USD	2021-06-18

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Additional information on Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate

Recent Advances in the Study of Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS: 1805154-39-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS: 1805154-39-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and cyano functional groups, has demonstrated promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate, highlighting its role as a key intermediate in the production of novel bioactive compounds. The researchers optimized the reaction conditions to achieve high yields and purity, which is crucial for subsequent pharmacological evaluations. The study also emphasized the compound's stability under various physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymatic pathways involved in inflammatory diseases. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate exhibited significant inhibitory activity against COX-2, a key enzyme in the inflammatory response. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Further research has explored the compound's applications in agrochemicals. A 2024 study in Pest Management Science reported that derivatives of Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate showed potent herbicidal activity against a broad spectrum of weeds. The study attributed this activity to the compound's ability to disrupt photosynthesis and cell membrane integrity in target plants. These findings suggest that the compound could be a valuable addition to the arsenal of eco-friendly herbicides.

Despite these promising results, challenges remain in the large-scale production and formulation of Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate. Recent patents have addressed some of these issues by proposing novel synthetic routes and purification techniques. For instance, a 2023 patent (US20230183234A1) described a cost-effective and scalable method for producing the compound with minimal environmental impact, highlighting the industry's commitment to sustainable chemistry.

In conclusion, Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS: 1805154-39-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and agrochemical development. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in other therapeutic areas.